Cas no 1804881-51-3 (Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate)

• Product Name: Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate
• CAS No: 1804881-51-3
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4980591
• Update Time: 2025-06-14

Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate

• Inchi： 1S/C12H12ClNO3/c1-16-10-3-8(6-13)11(5-12(15)17-2)9(4-10)7-14/h3-4H,5-6H2,1-2H3
• InChI Key： SMJSTAYTTQAFBI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate

Recent Advances in the Study of Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate (CAS: 1804881-51-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate (CAS: 1804881-51-3) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the chloromethyl, cyano, and methoxy substituents, make it a valuable building block for the development of novel therapeutic agents and chemical probes.

Recent studies have focused on the synthetic utility of Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate in the construction of heterocyclic compounds, particularly those with potential pharmacological activities. Researchers have demonstrated its efficacy in the synthesis of benzofuran and indole derivatives, which are known for their diverse biological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The compound's reactivity, particularly at the chloromethyl and cyano groups, allows for selective modifications, enabling the creation of structurally diverse libraries for high-throughput screening.

In the context of drug discovery, Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate has been employed as a precursor in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative neoplasms. The study reported that derivatives of this compound exhibited improved potency and selectivity profiles compared to earlier generations of inhibitors, underscoring its potential as a scaffold for targeted therapies.

From a mechanistic perspective, the compound's utility extends to chemical biology applications, where it has been used to develop activity-based probes for studying enzyme function. Its ability to act as an electrophile makes it suitable for covalent modification of active site residues in target enzymes, facilitating the identification and characterization of novel drug targets. Recent work in this area has focused on applying Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate derivatives to map the reactivity of cysteine residues in disease-relevant proteins.

The pharmaceutical industry has shown growing interest in this compound due to its favorable physicochemical properties and synthetic accessibility. Process chemistry studies have optimized its large-scale production, addressing challenges related to purity and yield. Recent patents have disclosed improved synthetic routes that enhance the cost-effectiveness of manufacturing while maintaining high standards of quality control, making it more accessible for both research and potential commercial applications.

Looking forward, researchers anticipate that Methyl 2-chloromethyl-6-cyano-4-methoxyphenylacetate will continue to play a significant role in medicinal chemistry campaigns, particularly in fragment-based drug discovery and the development of covalent inhibitors. Its structural features provide multiple vectors for diversification, allowing medicinal chemists to fine-tune pharmacological properties while maintaining favorable drug-like characteristics. Ongoing studies are exploring its application in emerging therapeutic areas, including targeted protein degradation and the development of proteolysis targeting chimeras (PROTACs).